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Compound of Interest

Compound Name: 2,4-Dibromo-6-fluoroaniline

Cat. No.: B133207

An In-depth Technical Guide to 2,4-Dibromo-6-fluoroaniline (CAS No. 141474-37-5)

Introduction: A Key Building Block in Modern
Synthesis

2,4-Dibromo-6-fluoroaniline is a halogenated aromatic amine that serves as a highly versatile
intermediate in organic synthesis.[1] Its unique substitution pattern—featuring two bromine
atoms and a fluorine atom on an aniline core—imparts specific electronic properties and
reactivity, making it a valuable precursor in the development of complex molecules, particularly
within the pharmaceutical and agrochemical sectors.[1] The strategic placement of halogen
atoms can significantly influence a molecule's metabolic stability, lipophilicity, and binding
affinity to biological targets, a cornerstone principle in modern drug design.[2][3][4][5] This
guide provides a comprehensive technical overview of its properties, synthesis, analysis, and
safe handling for researchers and drug development professionals.

Physicochemical and Structural Properties

The identity and purity of a chemical intermediate are paramount. The fundamental properties
of 2,4-Dibromo-6-fluoroaniline are summarized below. These data are critical for reaction
planning, purification, and analytical characterization.

Table 1: Core Properties of 2,4-Dibromo-6-fluoroaniline
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Property Value Source(s)

CAS Number 141474-37-5 [61[71[8]

Molecular Formula CeHaBrzFN [11[71[8]

Molecular Weight 268.91 g/mol [718]
White to off-white crystals or

Appearance [°]
powder

Melting Point 62 - 64 °C [6][8]

IUPAC Name 2,4-dibromo-6-fluoroaniline [7]
2,4-Dibromo-6-

Synonyms fluorobenzenamine, 4,6- [11[71[8]
Dibromo-2-fluorophenylamine
YJILXEKFYZIBUPJ-

InChl Key [11[7118]

UHFFFAOYSA-N

| SMILES | NC1=C(F)C=C(Br)C=C1Br |[1][8] |

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.fishersci.com/store/msds?partNumber=BTB06640EA&productDescription=2+4-DIBROMO-6-FLUOROANIL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://cymitquimica.com/cas/141474-37-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://www.thermofisher.cn/order/catalog/product/A14435.14
https://www.fishersci.com/store/msds?partNumber=BTB06640EA&productDescription=2+4-DIBROMO-6-FLUOROANIL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://cymitquimica.com/cas/141474-37-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://cymitquimica.com/cas/141474-37-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-6-fluoroaniline
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://cymitquimica.com/cas/141474-37-5/
https://www.fishersci.ca/shop/products/2-4-dibromo-6-fluoroaniline-97-thermo-scientific-1/p-7021905
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

2-Fluoroaniline
(Starting Material)

> Electrophilic 2,4-Dibromo-6-fluoroaniline
Aromatic Substitutio (Target Product)

Brominating Agent
(e.g., Br2, NBS)
+ Solvent
(e.g., Acetic Acid)

Sample Preparation

Dissolve synthesized solid
---------------- in appropriate solvent ittt
(e.g., CDCls for NMR)

Analysis

1H & 13C NMR Spectroscopy Mass Spectrometry (GC-MS) Melting Pomt Analysis
(Structural Confirmation) (Molecular Weight Verification) (Purity Check)

Data Inte vrpretation
Compare spectra & MP
to reference data

Data Matches Discarepancy Found

Result
Y

Inconsistent Data
(FAIL -> Re-purify)

Identity & Purity Confirmed
(PASS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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